Cas no 1956376-36-5 (5-(3-Fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one)

• Product Name: 5-(3-Fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one
• CAS No: 1956376-36-5
• MF: C₁₈H₉F₂NO₃
• MW: 325.265771627426
• CID: 5039116
• Update Time: 2025-06-08

5-(3-Fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-FLUOROPHENYL)-2-((3-FLUOROPHENYL)ETHYNYL)-4-HYDROXY-6H-1,3-OXAZIN-6-ONE
• 5-(3-Fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one

• Inchi： 1S/C18H9F2NO3/c19-13-5-1-3-11(9-13)7-8-15-21-17(22)16(18(23)24-15)12-4-2-6-14(20)10-12/h1-6,9-10,22H
• InChI Key： XSHRIZIXUYKWOC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(=O)OC(C#CC2C=CC=C(C=2)F)=NC=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 643
• XLogP3: 3.8
• Topological Polar Surface Area: 58.9

5-(3-Fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one Security Information

• Storage Condition：(BD440431)

Additional information on 5-(3-Fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one

Introduction to 5-(3-Fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one (CAS No. 1956376-36-5)

The compound 5-(3-fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one, identified by its CAS number 1956376-36-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple fluorine atoms and ethynyl groups in its structure contributes to its unique chemical properties, making it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1,3-oxazinones as versatile scaffolds in the design of bioactive molecules. The specific arrangement of functional groups in 5-(3-fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one enhances its interaction with biological targets, thereby increasing its pharmacological relevance. The fluorophenyl moieties play a crucial role in modulating the electronic properties of the molecule, which is essential for optimizing its binding affinity and selectivity.

In the context of modern drug development, the synthesis and characterization of such complex molecules are pivotal. The structural motif of 5-(3-fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one exhibits a balance between rigidity and flexibility, which is often desirable for small-molecule drugs. This balance allows the compound to adopt multiple conformations that can effectively engage with biological receptors. Furthermore, the hydroxy group at the 4-position introduces a polar moiety that can enhance solubility and metabolic stability, critical factors for drug efficacy and bioavailability.

The incorporation of ethynyl groups in the molecule imparts unique reactivity, enabling further derivatization and functionalization. Such modifications are essential for tailoring the pharmacokinetic and pharmacodynamic properties of the compound. Current studies are exploring the use of this compound as a precursor in the synthesis of novel therapeutic agents targeting various diseases. The fluorine atoms, particularly at the 3-position of the phenyl rings, contribute to metabolic stability by resisting hydrolysis and oxidation, which is a common challenge in drug development.

Advances in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 5-(3-fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including enzymes and receptors involved in inflammatory pathways. This finding aligns with recent research indicating that modulation of these pathways can lead to novel treatments for chronic diseases such as cancer and autoimmune disorders. The ability to predict binding affinities and interactions computationally significantly accelerates the drug discovery process.

Experimental validation through biochemical assays has corroborated these computational findings. In vitro studies have demonstrated that derivatives of 5-(3-fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one exhibit inhibitory activity against key enzymes implicated in disease pathogenesis. For instance, preliminary data suggest that certain analogs may inhibit kinases involved in cell proliferation and survival. Such activities are highly relevant given the central role of kinases in various physiological and pathological processes.

The synthesis of this compound involves sophisticated organic reactions that showcase the expertise of modern synthetic chemists. The use of palladium-catalyzed cross-coupling reactions is particularly noteworthy, as it allows for the efficient formation of carbon-carbon bonds essential for constructing complex molecular architectures. These reactions are not only efficient but also highly selective, minimizing unwanted side products. The ability to synthesize such intricate molecules underscores the progress made in synthetic methodologies over recent decades.

Future directions in research on 5-(3-fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one include exploring its potential as an intermediate in multistep syntheses leading to more complex pharmacologically active molecules. Additionally, investigating its behavior under various physiological conditions will provide insights into its potential therapeutic applications. The development of new analytical techniques will further aid in characterizing this compound and its derivatives, ensuring accurate structural determination and purity assessment.

The impact of fluorinated aromatic compounds on medicinal chemistry cannot be overstated. The unique electronic properties imparted by fluorine atoms often enhance binding affinity and metabolic stability, making them indispensable in modern drug design. The case of 5-(3-fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3-oxazin-6-one exemplifies how strategic incorporation of fluorine can lead to highly effective therapeutic agents. As research continues to uncover new applications for this class of compounds, their significance in addressing global health challenges will only grow.

In conclusion,5-(3-fluorophenyl)-2-((3-fluorophenyl)ethynyl)-4-hydroxy-6H-1,3 oxazin - 6 one (CAS No 195 67 36 - 35) stands as a testament to the ingenuity and precision of contemporary chemical research Its structural complexity functional versatility and promising biological activities make it a valuable asset in pharmaceutical development Further exploration into this compound will undoubtedly yield insights that could revolutionize treatment strategies for a multitude of diseases